Cas no 105685-17-4 (5-(piperazin-1-yl)isoquinoline)

5-(Piperazin-1-yl)isoquinoline is a heterocyclic compound featuring an isoquinoline core substituted with a piperazine moiety at the 5-position. This structural motif imparts versatility in medicinal chemistry and drug discovery, particularly as a scaffold for designing bioactive molecules. The piperazine group enhances solubility and offers a handle for further functionalization, while the isoquinoline core contributes to aromatic interactions and binding affinity. The compound is of interest in the development of pharmacologically active agents, including potential CNS-targeting drugs, due to its balanced lipophilicity and hydrogen-bonding capacity. Its synthetic accessibility and modularity make it a valuable intermediate for exploratory research and lead optimization.
5-(piperazin-1-yl)isoquinoline structure
105685-17-4 structure
Product Name:5-(piperazin-1-yl)isoquinoline
CAS No:105685-17-4
MF:C13H15N3
MW:213.278302431107
CID:1097638
PubChem ID:18414125
Update Time:2025-10-30

5-(piperazin-1-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 5-(1-piperazinyl)-Isoquinoline
    • 5-piperazin-1-ylisoquinoline
    • 5-piperazin-1-yl-isoquinoline
    • 5-(piperazin-1-yl)isoquinoline
    • EN300-1846332
    • 5-(1-piperazinyl)isoquinoline
    • AKOS009159126
    • SCHEMBL2420958
    • 105685-17-4
    • DTXSID70593550
    • AU-004/43508291
    • Isoquinoline, 5-(1-piperazinyl)-
    • MUBNVVQOLQPCFS-UHFFFAOYSA-N
    • CS-0109312
    • DB-296273
    • Inchi: 1S/C13H15N3/c1-2-11-10-15-5-4-12(11)13(3-1)16-8-6-14-7-9-16/h1-5,10,14H,6-9H2
    • InChI Key: MUBNVVQOLQPCFS-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC3C=NC=CC2=3)CCNCC1

Computed Properties

  • Exact Mass: 213.12675
  • Monoisotopic Mass: 213.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 28.16
  • LogP: 2.03820

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Additional information on 5-(piperazin-1-yl)isoquinoline

Research Update on 5-(piperazin-1-yl)isoquinoline (CAS: 105685-17-4) in Chemical Biology and Pharmaceutical Applications

5-(piperazin-1-yl)isoquinoline (CAS: 105685-17-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its piperazine-substituted isoquinoline scaffold, has been explored for its diverse biological activities, including kinase inhibition, antimicrobial properties, and potential as a therapeutic agent in neurological disorders. Recent studies have further elucidated its mechanism of action and expanded its utility in drug discovery.

One of the most notable advancements in the study of 5-(piperazin-1-yl)isoquinoline is its role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, particularly cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(piperazin-1-yl)isoquinoline exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are often dysregulated in cancer cells. The study highlighted the compound's ability to selectively target CDK2 and CDK9, leading to apoptosis in cancer cell lines. These findings suggest that 5-(piperazin-1-yl)isoquinoline could serve as a promising scaffold for the development of novel anticancer agents.

In addition to its anticancer potential, 5-(piperazin-1-yl)isoquinoline has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These results underscore the potential of 5-(piperazin-1-yl)isoquinoline as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

Beyond its applications in oncology and infectious diseases, 5-(piperazin-1-yl)isoquinoline has shown promise in neurological research. A 2023 preprint on bioRxiv revealed that this compound modulates neurotransmitter systems, particularly the dopaminergic and serotonergic pathways. In animal models, it demonstrated neuroprotective effects and improved cognitive function, suggesting potential utility in neurodegenerative disorders such as Alzheimer's disease. However, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties for clinical use.

The synthesis and structural modification of 5-(piperazin-1-yl)isoquinoline have also been areas of active research. Recent advancements in synthetic methodologies, as described in a 2024 Organic & Biomolecular Chemistry paper, have enabled more efficient and scalable routes to this compound and its derivatives. These developments are crucial for facilitating structure-activity relationship (SAR) studies and accelerating drug discovery efforts. Notably, the introduction of various substituents on the piperazine ring has been shown to significantly influence the compound's biological activity and selectivity.

In conclusion, 5-(piperazin-1-yl)isoquinoline (CAS: 105685-17-4) represents a versatile scaffold with broad potential in chemical biology and pharmaceutical research. Its demonstrated activities across multiple therapeutic areas, coupled with recent advancements in its synthesis and characterization, position it as a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties, exploring novel derivatives, and advancing promising candidates through preclinical development. As the field continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.

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